N-(benzo[d][1,3]dioxol-5-yl)-1-(4-chlorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-1-(4-chlorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C21H18ClN3O3/c22-15-5-3-14(4-6-15)20-17-2-1-9-24(17)10-11-25(20)21(26)23-16-7-8-18-19(12-16)28-13-27-18/h1-9,12,20H,10-11,13H2,(H,23,26)
• InChI Key: HHUHHARVLVVHFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)Cl)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H18ClN3O3
• Molecular Weight: 395.8 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-1-(4-chlorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C21H18ClN3O3 and its molecular weight is 395.84. The purity is usually 95%.
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Scientific Research Applications

Structural Elucidation and Analysis

• A pyrazole derivative structurally related to the compound was synthesized and characterized, including structural confirmation through X-ray diffraction. This study contributes to the understanding of molecular structures and interactions in similar compounds (Naveen, Kumara, Kumar, Kumar, & Lokanath, 2018).

Antimicrobial and Photosynthesis-Inhibiting Activity

• A series of pyrazinamide analogues, similar to the query compound, displayed significant antimycobacterial and antifungal activities. These compounds were also tested for their ability to inhibit photosynthetic electron transport, revealing potential agricultural applications (Doležal et al., 2010).

Antibacterial, Antifungal, and Anticancer Evaluation

• A novel organic compound related to the query molecule demonstrated significant antibacterial, antifungal, and anticancer activities against specific strains and cancer cell lines, indicating potential therapeutic applications (Senthilkumar, Umarani, & Satheesh, 2021).

Electronic and Optical Properties for Advanced Materials

• The synthesis and characterization of pyrazine analogs, including computational studies on electronic structures, offer insights into the potential applications of these compounds in advanced material sciences, particularly in nonlinear optics and electronics (Ahmad et al., 2021).

Antimicrobial and Anti-Proliferative Activities

• Certain pyrazole derivatives containing a benzo[d][1,3]dioxole moiety displayed significant antimicrobial and anti-proliferative activities, suggesting their potential in pharmaceutical developments for treating infections and cancer (Mansour, Aboelnaga, Nassar, & Elewa, 2020).

Molecular Interaction Studies

• Research on a molecule structurally similar to the query compound focused on its interaction with the CB1 cannabinoid receptor, using computational methods. This highlights the potential of these compounds in studying receptor-ligand interactions, which could be relevant in drug development (Shim et al., 2002).